BE“GH@ Methodological & Application

Check Availability & Pricing

Flutianil Application Notes and Protocols for
Crop Protection

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Flutianil

Cat. No.: B1673491

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flutianil is a novel fungicide belonging to the cyano-methylene thiazolidine chemical class.[1]
It exhibits high efficacy specifically against a wide range of powdery mildew species across
various crops.[1][2] Its unique mode of action, classified under the Fungicide Resistance Action
Committee (FRAC) Group U13, makes it a critical tool in integrated pest management (IPM)
and fungicide resistance management programs.[3][4] Flutianil has demonstrated excellent
residual, translaminar, and curative activities, as well as rainfastness.[1][5][6] This document
provides detailed application notes and experimental protocols for the effective use of Flutianil
in a research and crop protection context.

Quantitative Data Summary
Table 1: Efficacy of Flutianil Against Powdery Mildew on
Various Crops
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Application
] Control
Crop Pathogen Concentration . Reference
Efficacy (%)
(mglL)
Podosphaera
Cucumber . 10 100 [1]
xanthii
Eggplant Powdery Mildew 10 100 [7]
Grape Powdery Mildew 10 100 [7]
Wheat Powdery Mildew 10 100 [7]

Table 2: Recommended Application Rates for Gatten®

(5% Flutianil EC)
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. Maximum
Maximum . o
. AnnuallSea Maximum Minimum
Single Pre-Harvest
L sonal Number of Retreatmen
Crop Application o o Interval
Application  Application tInterval
Rate (Ib (PHI) (days)
. Rate (Ib s (days)
a.i.lA) )
a.i./A)
Apples 0.04 0.16 4 7 14
Cherries 0.04 0.16 4 7 3
Grapes 0.04 0.16 4 7 14
Cantaloupes 0.04 0.20 5 7 0
Strawberries 0.04 0.20 5 7 0
0.20 (per 10 (per
Cucumbers 0.04 P (P 7 0
season) season)
0.20 (per 10 (per
Squash 0.04 P P 7 0
season) season)

Data sourced

from
Minnesota

Department

of Agriculture

and product
labels.[3][4]

Mode of Action

Flutianil possesses a novel and specific mode of action against powdery mildew.[1] Unlike

many other fungicides, it does not inhibit the initial stages of fungal infection such as conidium

germination or appressorium formation.[1][6] Instead, its primary action occurs after the fungus

has penetrated the host plant cell.

Flutianil specifically inhibits the formation and function of the haustorium, the specialized

feeding structure of obligate biotrophic fungi like powdery mildew.[1][7][8] By disrupting the
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haustorium, Flutianil prevents the fungus from absorbing nutrients from the host plant, which is
essential for its growth and reproduction.[5][8] This leads to the cessation of fungal
development, including the elongation of secondary hyphae.[1] Morphological studies have
shown that Flutianil causes the extra-haustorial matrix and the fungal cell wall to become
obscured.[7][8] This unique mechanism means there is no known cross-resistance with other

fungicide classes.[1][2]
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Powdery Mildew Infection Process

Conidium lands on leaf Germination & Appressorium Formation Host Cell Penetration Haustorium Formation Nutrient Absorption Secondary Hyphal Growth & Sporulation

Flutianil Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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